Cas no 74499-35-7 (Phenol, (tetrapropenyl)derivs.)

• Product Name: Phenol, (tetrapropenyl)derivs.
• CAS No: 74499-35-7
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 563727
• PubChem ID: 22833378
• Update Time: 2025-04-19

Phenol, (tetrapropenyl)derivs. Chemical and Physical Properties

Names and Identifiers

• Phenol, (tetrapropenyl)derivs.
• 2,3,5,6-tetrakis(ethenyl)phenol
• 2,3,5,6-tetravinylphenol
• phenol, 2,3,5,6-tetraethenyl-
• 74499-35-7
• 2,3,5,6-TETRAETHENYLPHENOL
• DTXSID20880381
• XL52ONE23J

• Inchi： 1S/C14H14O/c1-5-10-9-11(6-2)13(8-4)14(15)12(10)7-3/h5-9,15H,1-4H2
• InChI Key： HGDBGQVSSYPBCU-UHFFFAOYSA-N
• SMILES： OC1=C(C=C)C(C=C)=CC(C=C)=C1C=C

Computed Properties

• Exact Mass: 198.104
• Monoisotopic Mass: 198.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.034
• Boiling Point: 378.8°C at 760 mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.672